1-(1-(Morpholinosulfonyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione

• IUPAC Name: 1-(1-morpholin-4-ylsulfonylpiperidin-4-yl)-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C18H24N4O5S/c23-17-14-21(18(24)22(17)16-4-2-1-3-5-16)15-6-8-19(9-7-15)28(25,26)20-10-12-27-13-11-20/h1-5,15H,6-14H2
• InChI Key: PVOPIBKMHDCTTP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC(=O)N(C2=O)C3=CC=CC=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C18H24N4O5S
• Molecular Weight: 408.5 g/mol
• CAS No.: 2034419-69-5

Description

1-(1-(Morpholinosulfonyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione is a useful research compound. Its molecular formula is C18H24N4O5S and its molecular weight is 408.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound under investigation has been the focus of research due to its potential biological activities. For example, Kandeel (2006) explored the synthesis and structure of related thiazolidin-4-ones and thiazolin-4-ones, highlighting the chemical versatility and potential application of such compounds in developing pharmacologically active molecules K. Kandeel, 2006. Unkovskii et al. (1994) synthesized piperidine-4-spiro-5′-imidazolidine-2′,4′-diones from methyl-substituted phenylpiperidines, contributing to the understanding of their spatial structure and potential as pharmacological agents B. Unkovskii et al., 1994.

Anticancer Activity

Research into the biological activities of related compounds includes the work by Kumar et al. (2013), who synthesized piperazine-2,6-dione derivatives and evaluated their anticancer activities. Their findings suggest that structural analogs of the compound may hold promise in cancer treatment, indicating a potential research direction Sandeep Kumar et al., 2013.

Antidiabetic Activity

Kayukova et al. (2022) discovered that certain spiropyrazolinium salts derived from β-aminopropioamidoximes exhibited significant antidiabetic activity, hinting at the potential therapeutic applications of related compounds in diabetes management L. Kayukova et al., 2022.

Antimicrobial and Anti-inflammatory Activities

Ahmed (2017) studied the reactions of a related compound, leading to derivatives with evaluated anti-inflammatory and antimicrobial activities. This research underscores the potential of such compounds in developing new treatments for inflammation and infections Eman A. Ahmed, 2017.